Cas no 1804433-56-4 (5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804433-56-4
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4798563
• Update Time: 2025-06-08

5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)5-3(1-15)6(17-2-4(5)16)18-8(12,13)14/h2H,1,15-16H2
• InChI Key： GXGIXORBCHOALJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CN)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804433-56-4)

The compound 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804433-56-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of advanced pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and sustainable agriculture.

In recent years, the search for novel heterocyclic compounds with enhanced bioactivity has intensified, and 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine stands out as a promising candidate. Its pyridine core is known for its versatility in forming hydrogen bonds and interacting with biological targets, which is crucial for developing highly selective inhibitors. This compound's aminomethyl and amino functional groups further expand its utility in derivatization reactions, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

The incorporation of fluorine atoms into organic molecules, as seen in this compound, is a hot topic in modern chemistry. Fluorination often improves metabolic stability, bioavailability, and binding affinity, making 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine a subject of interest for researchers exploring next-generation therapeutics. Questions such as "How does fluorination enhance drug performance?" or "What are the latest advances in fluorinated pyridine synthesis?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

From a synthetic perspective, the preparation of 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves multi-step organic transformations, often requiring careful optimization of reaction conditions to achieve high yields and purity. The compound's CAS No. 1804433-56-4 serves as a unique identifier in chemical databases, facilitating efficient literature searches and procurement processes. Its molecular formula and weight are critical for analytical characterization, ensuring accurate identification in quality control protocols.

Beyond its pharmaceutical potential, this compound has also piqued interest in material science. The trifluoromethoxy and trifluoromethyl groups contribute to unique electronic properties, making it a candidate for developing advanced functional materials. Researchers are investigating its use in organic electronics, where fluorinated compounds can enhance charge transport and stability. This dual applicability in life sciences and materials engineering underscores its interdisciplinary significance.

Environmental and regulatory considerations are also part of the discourse surrounding 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine. As sustainability becomes a priority, chemists are exploring greener synthesis routes for such fluorinated compounds. Searches like "eco-friendly fluorination methods" or "biodegradable pyridine derivatives" highlight the evolving priorities in chemical research. This compound's potential for low environmental impact applications aligns with global trends toward sustainable chemistry.

In summary, 5-Amino-3-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804433-56-4) represents a cutting-edge example of fluorinated heterocyclic chemistry. Its multifaceted applications, from drug discovery to materials science, coupled with its alignment with contemporary research trends, make it a compound of enduring interest. As scientific inquiries continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.